3-Bromo-6-chloro-N-methoxy-N-methylpicolinamide

• CAS No.: 1211589-38-6
• Molecular Formula: C8H8BrClN2O2
• Molecular Weight: 279.52 g/mol
• IUPAC Name: 3-bromo-6-chloro-N-methoxy-N-methylpyridine-2-carboxamide
• InChI: InChI=1S/C8H8BrClN2O2/c1-12(14-2)8(13)7-5(9)3-4-6(10)11-7/h3-4H,1-2H3
• InChI Key: OMTSHRYWNVFKCR-UHFFFAOYSA-N
• Canonical SMILES: CN(C(=O)C1=C(C=CC(=N1)Cl)Br)OC

Description

3-Bromo-6-chloro-N-methoxy-N-methylpicolinamide is a useful research compound. Its molecular formula is C8H8BrClN2O2 and its molecular weight is 279.52 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 3-bromo-6-chloropicolinic acid (4.516 g, 19.10 mmol), N,O-dimethylhydroxylamine hydrochloride (3.73 g, 38.2 mmol), pyridine (4.63 mL, 57.3 mmol) in CH2Cl2 (40 mL) at 0° C. was added —N1-((ethylimino)methylene)-N3,N3-dimethylpropane-1,3-diamine hydrochloride (4.39 g, 22.92 mmol). After 1 h at 0° C., a saturated aqueous solution of ammonium chloride was added and the product was extracted with MTBE/EtOAc (4:1) (repeated 4 times). The organic layers were combined, dried over Na2SO4 and concentrated to dryness. The product was carried out without purification in the next step. LC/MS m/z 281 [M+H]+.